Cas no 2097934-16-0 (4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide)

• Product name: 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide
• CAS No: 2097934-16-0
• MF: C₁₈H₂₆ClF₃N₄O₃S
• MW: 470.937252521515
• CID: 5477214
• PubChem ID: 126850308

4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2097934-16-0
• F3395-0942
• AKOS032464856
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide
• 4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C18H26ClF3N4O3S/c1-24(2)30(27,28)26-9-3-14(4-10-26)25-7-5-15(6-8-25)29-17-16(19)11-13(12-23-17)18(20,21)22/h11-12,14-15H,3-10H2,1-2H3
• InChI Key： XFVQXPNRPIKMBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1CCN(CC1)C1CCN(CC1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 470.1366241g/mol
• Monoisotopic Mass: 470.1366241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4Ų
• XLogP3: 3

Additional information on 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide

4-{[3-Chloro-5-(Trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide (CAS No. 2097934-16-0): An Overview

4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide (CAS No. 2097934-16-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide is notable for its multifunctional groups. The core structure consists of a bipiperidine moiety linked to a sulfonamide group, which is further substituted with a 3-chloro-5-(trifluoromethyl)pyridine ring. This combination of functional groups imparts the compound with unique pharmacological properties, making it a promising candidate for drug development.

The synthesis of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide has been extensively studied in recent years. One common approach involves the reaction of 3-chloro-5-(trifluoromethyl)pyridin-2-ol with 1-(dimethylamino)-1-sulfonylbutane in the presence of a suitable base and catalyst. This multi-step synthesis process requires careful control of reaction conditions to ensure high yield and purity of the final product. Advances in synthetic methodologies have led to more efficient and scalable production methods, facilitating further research and potential clinical applications.

In terms of biological activity, 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide has demonstrated significant potential as a modulator of various biological targets. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary research suggests that it may have antitumor properties, particularly against certain types of solid tumors.

Recent studies have focused on elucidating the mechanisms underlying the biological activities of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide. One key finding is its ability to modulate ion channels and receptors involved in neuronal signaling. For instance, it has been shown to inhibit the activity of certain calcium channels, which are implicated in neuronal hyperexcitability and cell death. This mechanism may contribute to its neuroprotective effects observed in preclinical models.

Beyond its therapeutic potential, 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide has also been investigated for its use as a research tool in understanding complex biological processes. Its ability to selectively target specific pathways makes it valuable for studying disease mechanisms and developing new therapeutic strategies. For example, researchers have used this compound to investigate the role of specific ion channels in pain sensation and inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes with regard to safety profiles and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N,N-dimethyl-[1,4'-bipiperidine]-1'-sulfonamide (CAS No. 2097934-16-0) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As more data becomes available from ongoing studies and clinical trials, this compound may play a significant role in advancing treatments for various diseases and conditions.